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An In-depth Technical Guide: The Impact of Foncitril 4000 on Systemic Acid-Base Balance

Introduction
Maintaining systemic acid-base balance is critical for normal physiological function, as

enzymatic activities, protein structures, and cellular processes are highly pH-sensitive.[1] The

human body maintains the pH of arterial blood within a narrow range of 7.35 to 7.45.[2]

Deviations from this range can lead to significant pathology. Metabolic acidosis, a condition

characterized by a primary decrease in serum bicarbonate concentration, can arise from

increased acid production, loss of bicarbonate, or decreased renal acid excretion.[1][2]

Foncitril 4000 is a pharmaceutical agent designed to counteract acidic conditions, primarily

within the urinary tract, but its mechanism has direct implications for systemic acid-base

homeostasis.[3][4] It is classified as a urinary alkalinizing agent and is prescribed for the

treatment and prevention of uric acid and cystine kidney stones, conditions that are promoted

by acidic urine.[5][6] Furthermore, it is utilized in the prevention of metabolic acidosis.[3][4] This

technical guide provides a detailed examination of the composition, mechanism of action, and

quantitative effects of Foncitril 4000 on the systemic acid-base balance, intended for

researchers, scientists, and drug development professionals.

Composition of Foncitril 4000
Each sachet of Foncitril 4000 contains a combination of active ingredients that contribute to its

alkalinizing properties.
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Table 1: Active Composition of Foncitril 4000 per Sachet

Component Mass per Sachet

Citric acid monohydrate 1.189 g

Monopotassium citrate anhydrous 1.730 g

Monosodium citrate anhydrous 1.845 g

Source:[3][4][5]

Each sachet also contains 200.6 mg of sodium and 293 mg of potassium.[3][4][6]

Mechanism of Action and Pharmacodynamics
The therapeutic effect of Foncitril 4000 is derived from the metabolic conversion of its citrate

components.

Metabolic Fate of Citrate
Upon oral administration, the citrate salts and citric acid are absorbed from the gastrointestinal

tract. The absorbed citrate is then metabolized, primarily in the liver, through the Krebs cycle

(citric acid cycle). A key outcome of this metabolism is the production of bicarbonate ions

(HCO₃⁻).[7] This process consumes hydrogen ions, effectively introducing an alkaline load into

the systemic circulation.

The generated bicarbonate acts as a buffer in the blood, helping to neutralize excess acid and

restore the body's acid-base balance.[1][7] This systemic alkalinization is beneficial in

managing chronic metabolic acidosis.[7]

Renal Handling and Urinary Alkalinization
The kidneys play a crucial role in mediating the effects of Foncitril 4000. The increased

systemic bicarbonate load leads to an increase in the filtered load of bicarbonate at the

glomerulus. This surpasses the reabsorptive capacity of the renal tubules, leading to increased

excretion of bicarbonate in the urine.[8] This process raises the urinary pH, making the urine

more alkaline.
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Furthermore, Foncitril 4000 increases urinary citrate levels.[7] This is achieved by augmenting

the renal clearance of citrate, which inhibits the crystallization of calcium salts, particularly

calcium oxalate and calcium phosphate, further aiding in the prevention of kidney stones.[7][9]

The objective of the treatment is to maintain a urinary pH between 6.5 and 7.4 to prevent the

formation of uric acid or cystine crystals.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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